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Compound of Interest

Compound Name: Methyl isocyanoacetate

Cat. No.: B046415 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

reactive chemical compounds is paramount. Methyl isocyanoacetate, a key reagent in

organic synthesis, requires stringent safety protocols due to its hazardous properties. This

guide provides essential, immediate safety and logistical information, including detailed

operational and disposal plans, to ensure the well-being of laboratory personnel and the

integrity of your research.

Immediate Safety and Hazard Information
Methyl isocyanoacetate is a toxic and corrosive chemical that can cause severe skin burns

and eye damage.[1][2] It is harmful if swallowed, inhaled, or in contact with skin.[1][2] The

substance is also a flammable liquid.[2][3] Adherence to the following personal protective

equipment (PPE) guidelines is mandatory to mitigate exposure risks.
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Quantitative Data for Methyl Isocyanoacetate

CAS Number 39687-95-1[1][2]

Molecular Formula C4H5NO2[1]

Molecular Weight 99.09 g/mol [1]

Hazard Statements

H301+H311+H331 (Toxic if swallowed, in

contact with skin or if inhaled), H314 (Causes

severe skin burns and eye damage)

Precautionary Statements

P260 (Do not breathe dusts or mists), P280

(Wear protective gloves, protective clothing,

face protection), P301+P330+P331+P310 (IF

SWALLOWED: Rinse mouth. Do NOT induce

vomiting. Immediately call a POISON CENTER

or doctor), P303+P361+P353 (IF ON SKIN (or

hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower),

P304+P340 (IF INHALED: Remove person to

fresh air and keep comfortable for breathing),

P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing)

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Methyl isocyanoacetate is crucial. The following procedure

outlines the necessary steps from preparation to post-handling.

1. Pre-Handling Preparations:

Engineering Controls: All work must be conducted in a certified chemical fume hood with

sufficient ventilation.[1] A safety shower and eye wash station must be readily accessible.[1]

[3]
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Personal Protective Equipment (PPE) Check: Before entering the designated handling area,

ensure all required PPE is available and in good condition. This includes:

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.[2]

Skin Protection: Wear impervious gloves (e.g., Butyl rubber, Neoprene, or Viton) and a

flame-resistant lab coat over full-length pants.[3] All protective clothing should be clean

and donned before work begins.[3]

Respiratory Protection: For operations with a high potential for aerosol generation, a

NIOSH-approved respirator or a self-contained breathing apparatus (SCBA) is required.[2]

Equipment and Reagent Preparation: Ensure all glassware is dry and free of contaminants.

Use non-sparking tools and explosion-proof equipment.[3][4] All containers should be

grounded and bonded during transfer.[3]

2. Handling Procedure:

Dispensing: Carefully dispense the required amount of Methyl isocyanoacetate within the

chemical fume hood. Avoid rapid movements to prevent splashing.

Reaction Setup: If used in a reaction, add the reagent slowly to the reaction vessel. Monitor

the reaction for any signs of an uncontrolled exothermic event.

Avoid Incompatibilities: Keep Methyl isocyanoacetate away from water, strong acids, strong

bases, and oxidizing agents, as violent reactions can occur.[2][3]

3. Post-Handling Decontamination:

Apparatus Decontamination: Decontaminate all glassware and equipment that came into

contact with Methyl isocyanoacetate using an appropriate method, such as rinsing with a

suitable solvent in the fume hood.

Personal Decontamination: After handling, wash hands and any potentially exposed skin

thoroughly with soap and water.[1][3]
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PPE Removal: Remove PPE in the correct order to avoid cross-contamination, starting with

gloves, then the lab coat, followed by the face shield and goggles.

Disposal Plan: Managing Methyl Isocyanoacetate
Waste
Proper disposal of Methyl isocyanoacetate and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Collect all waste containing Methyl isocyanoacetate, including unused reagent, reaction

residues, and contaminated materials (e.g., gloves, absorbent pads), in a designated,

labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

2. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.[3]

Wearing full PPE, absorb the spill using an inert material such as vermiculite, dry sand, or

earth.[3] Do not use water.[3]

Collect the absorbed material into a sealed container for hazardous waste disposal.[3]

Ventilate the area after the cleanup is complete.[3]

3. Final Disposal:

Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office.

The primary disposal method is typically incineration in a chemical incinerator equipped with

an afterburner and scrubber system.
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Always adhere to local, state, and federal regulations for hazardous waste disposal.

1. Pre-Handling
Preparations

Don Full PPE:
- Goggles & Face Shield

- Impervious Gloves
- Lab Coat

- Respirator (if needed)

Verify Engineering Controls:
- Fume Hood

- Safety Shower
- Eyewash Station

2. Handling Procedure

Dispense Chemical
in Fume Hood

Perform Reaction

3. Post-Handling
Decontamination

Decontaminate
Equipment

Personal
Decontamination

4. Waste Disposal

Collect & Segregate
Hazardous Waste

Spill Management:
Absorb with Inert Material

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Methyl Isocyanoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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